Cas no 957120-83-1 (3-(Methylthio)-5-(trifluoromethyl)phenylboronic acid)

• Product Name: 3-(Methylthio)-5-(trifluoromethyl)phenylboronic acid
• CAS No: 957120-83-1
• MF: C₈H₈BF₃O₂S
• MW: 236.019131660461
• MDL: MFCD09800876
• CID: 841634
• PubChem ID: 44717693
• Update Time: 2025-06-22

3-(Methylthio)-5-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Methylthio)-5-(trifluoromethyl)phenylboronic acid
• [3-methylsulfanyl-5-(trifluoromethyl)phenyl]boronic acid
• PC7970
• A858848
• MFCD09800876
• DTXSID50660299
• AKOS015852545
• SY269000
• CS-0158740
• (3-(Methylthio)-5-(trifluoromethyl)phenyl)boronicacid
• (3-(Methylthio)-5-(trifluoromethyl)phenyl)boronic acid
• 957120-83-1
• 3-(Methylthio)-5-(trifluoromethyl)benzeneboronic acid
• SCHEMBL2562393
• XIGZIOYWOLFBMQ-UHFFFAOYSA-N
• BS-29865
• 3-(methylthio)-5-(trifluoromethyl)phenylboronic acid, AldrichCPR
• D71456
• [3-(Methylsulfanyl)-5-(trifluoromethyl)phenyl]boronic acid

• MDL： MFCD09800876
• Inchi： 1S/C8H8BF3O2S/c1-15-7-3-5(8(10,11)12)2-6(4-7)9(13)14/h2-4,13-14H,1H3
• InChI Key： XIGZIOYWOLFBMQ-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(B(O)O)C=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 236.02900
• Monoisotopic Mass: 236.0290153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• PSA: 65.76000
• LogP: 1.10710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-(Methylthio)-5-(trifluoromethyl)phenylboronic acid

Introduction to 3-(Methylthio)-5-(trifluoromethyl)phenylboronic Acid (CAS No. 957120-83-1) in Modern Chemical and Pharmaceutical Research

3-(Methylthio)-5-(trifluoromethyl)phenylboronic acid, identified by the chemical abstracts service number 957120-83-1, is a specialized organic compound that has garnered significant attention in the realms of chemical synthesis and pharmaceutical development. This compound, featuring a unique structural motif comprising a phenyl ring substituted with both a methylthio (-SCH₃) group and a trifluoromethyl (-CF₃) group, along with a boronic acid functional group (-B(OH)₂), exhibits distinct chemical properties that make it invaluable in various applications.

The boronic acid moiety in 3-(Methylthio)-5-(trifluoromethyl)phenylboronic acid is particularly noteworthy, as boronic acids are well-known for their ability to participate in various coordination and coupling reactions. These reactions are pivotal in the synthesis of complex molecules, especially in the pharmaceutical industry where cross-coupling reactions like the Suzuki-Miyaura reaction are widely employed to construct biaryl structures. The presence of the methylthio and trifluoromethyl substituents further modulates the electronic and steric environment of the boronic acid, influencing its reactivity and stability under different conditions.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated aromatic compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The trifluoromethyl group, in particular, is frequently incorporated into drug candidates to improve their pharmacokinetic profiles. In the case of 3-(Methylthio)-5-(trifluoromethyl)phenylboronic acid, the combination of these substituents may offer a synergistic effect, making it a promising intermediate for the development of novel therapeutic agents.

One of the most compelling applications of this compound is in the realm of drug discovery, where it serves as a key building block for constructing more complex molecules. For instance, researchers have leveraged derivatives of 3-(Methylthio)-5-(trifluoromethyl)phenylboronic acid to develop inhibitors targeting specific enzymes or receptors involved in disease pathways. The boronic acid functionality allows for facile coupling with various heterocycles and other aromatic systems, enabling the rapid assembly of pharmacophores with tailored properties.

The synthesis of 3-(Methylthio)-5-(trifluoromethyl)phenylboronic acid itself presents an interesting challenge due to the need to introduce both fluorine and sulfur-containing groups onto a benzene ring while maintaining regioselectivity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been instrumental in achieving high yields and purity levels. These techniques not only enhance the efficiency of production but also open up new avenues for functionalizing the compound further.

In addition to its pharmaceutical applications, 3-(Methylthio)-5-(trifluoromethyl)phenylboronic acid has found utility in materials science and catalysis. The unique electronic properties conferred by the fluorine and methylthio groups make it an attractive candidate for designing advanced materials with specific optoelectronic characteristics. Furthermore, its ability to act as a ligand or intermediate in catalytic cycles has been explored in various transformations, contributing to the development of more sustainable synthetic routes.

The growing body of research on 3-(Methylthio)-5-(trifluoromethyl)phenylboronic acid underscores its significance as a versatile chemical entity. Ongoing studies are focused on expanding its applications through innovative synthetic approaches and exploring its potential in emerging fields such as green chemistry and nanotechnology. As our understanding of molecular interactions deepens, compounds like 3-(Methylthio)-5-(trifluoromethyl)phenylboronic acid are poised to play an increasingly pivotal role in shaping the future of chemical research and industrial applications.